Cas no 74416-38-9 (Pyrazinecarboxylic acid, 5-methyl-, methyl ester, 4-oxide)
74416-38-9 structure
Product Name:Pyrazinecarboxylic acid, 5-methyl-, methyl ester, 4-oxide
CAS No:74416-38-9
MF:C7H8N2O3
MW:168.15002155304
CID:541079
PubChem ID:11643990
Update Time:2025-04-19
Pyrazinecarboxylic acid, 5-methyl-, methyl ester, 4-oxide Chemical and Physical Properties
Names and Identifiers
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- Pyrazinecarboxylic acid, 5-methyl-, methyl ester, 4-oxide
- methyl 5-methyl-4-oxidopyrazin-4-ium-2-carboxylate
- DTXSID30469904
- Methyl 5-methyl-4-oxo-4lambda~5~-pyrazine-2-carboxylate
- SCHEMBL10518683
- 74416-38-9
- 2-carbomethoxy-5-methyl-pyrazine-4-oxide
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- Inchi: 1S/C7H8N2O3/c1-5-3-8-6(4-9(5)11)7(10)12-2/h3-4H,1-2H3
- InChI Key: JONRECZQTWXPPI-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C[N+](=C(C)C=N1)[O-])=O
Computed Properties
- Exact Mass: 168.05349212g/mol
- Monoisotopic Mass: 168.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 64.6Ų
Pyrazinecarboxylic acid, 5-methyl-, methyl ester, 4-oxide Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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